Cas no 28004-59-3 (5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 28004-59-3
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• MDL: MFCD00981236
• CID: 1433343
• PubChem ID: 214275
• Update Time: 2025-06-07

5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine
• 5-(3,4,5-Trimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine
• 2-amino-5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazole
• AC1L4WIG
• 1,3,4-Thiadiazol-2-amine, 5-(3,4,5-trimethoxyphenyl)-
• 2-(3,4,5-trimethoxyphenyl)-5-amino-1,3,4-thiadiazole
• CBMicro_024158
• BRN 1011980
• AC1Q4XF5
• MixCom6_001182
• 5-(3,4,5-trimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine
• AG-205/37007386
• 5-(3,4,5-Trimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine; 2-amino-5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazole; AC1L4WIG; 1,3,4-Thiadiazol-2-amine, 5-(3,4,5-trimethoxyphenyl)-; 2-(3,4,5-trimethoxyphenyl)-5-amino-1,3,4-thiadiazole; CBMicro_024158; BRN 1011980; AC1Q4XF5; MixCom6_001182; 5-(3,4,5-trimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine; AG-205/37007386;
• SR-01000418487-1
• STK078900
• BIM-0024316.P001
• BBL007646
• SCHEMBL4346230
• VS-01700
• 2-amino-5-(3', 4', 5'-trimethoxyphenyl)-1,3,4-thiadiazole
• Oprea1_874715
• DTXSID90182288
• CCG-11479
• 5-(3,4,5-Trimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine #
• SR-01000418487
• 28004-59-3
• MFCD00981236
• Oprea1_673089
• CHEMBL4216619
• SY319705
• AKOS000225071
• Cambridge id 5556829

• MDL： MFCD00981236
• Inchi： 1S/C11H13N3O3S/c1-15-7-4-6(10-13-14-11(12)18-10)5-8(16-2)9(7)17-3/h4-5H,1-3H3,(H2,12,14)
• InChI Key： DJSKNOBOTVECTH-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 267.06789
• Monoisotopic Mass: 267.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 79.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine

5-(3,4,5-Trimethoxyphenyl)-1,3,4-Thiadiazol-2-Amine: A Comprehensive Overview

CAS No. 28004-59-3, also known as 5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities.

The trimethoxyphenyl substituent in the structure of 5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine is particularly noteworthy. The presence of multiple methoxy groups on the phenyl ring can significantly influence the compound's lipophilicity and electronic properties. These characteristics are crucial for optimizing the compound's bioavailability and interaction with biological targets.

Recent studies have highlighted the potential of 5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi. The researchers found that the compound's thiadiazole core and trimethoxyphenyl substituent play a synergistic role in disrupting fungal cell membranes and inhibiting essential enzymes.

In addition to its antifungal properties, 5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine has shown promise in cancer research. A study conducted by a team at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase pathways and the generation of reactive oxygen species (ROS), which are critical for initiating cell death.

The pharmacokinetic profile of 5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine has also been investigated. Preclinical studies have shown that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a promising candidate for further development as an orally administered therapeutic agent.

Safety and toxicity assessments are essential for any potential drug candidate. Preliminary toxicology studies have indicated that 5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine is well-tolerated at therapeutic doses with minimal side effects. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile.

The synthesis of 5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 3,4-dimethoxybenzoyl chloride with thiosemicarbazide to form an intermediate thiadiazole derivative. Subsequent methylation steps complete the synthesis of the final product.

In conclusion, 5-(3,4,5-trimethoxyphenyl)-1,3,4-thiadiazol-2-amine (CAS No. 28004-59-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.